Cas no 451459-93-1 (2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile)

• Product Name: 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile
• CAS No: 451459-93-1
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• MDL: MFCD02939907
• CID: 3110544
• PubChem ID: 4572697
• Update Time: 2025-08-04

2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile
• SR-01000597074-1
• 451459-93-1
• MFCD02939907
• ALBB-004928
• LS-01840
• Z31269027
• H23651
• AKOS000321724
• 2-[4-(4-methoxyphenyl)piperazin-1-yl]-5-nitrobenzonitrile
• STK501394
• CS-0302841
• SR-01000597074
• EU-0033258
• Oprea1_495103
• 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile

• MDL： MFCD02939907
• Inchi： 1S/C18H18N4O3/c1-25-17-5-2-15(3-6-17)20-8-10-21(11-9-20)18-7-4-16(22(23)24)12-14(18)13-19/h2-7,12H,8-11H2,1H3
• InChI Key： SKAJBVPTUXUHOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 338.13789045Da
• Monoisotopic Mass: 338.13789045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile

2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile: A Comprehensive Overview

The compound 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile, identified by the CAS number 451459-93-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.

The molecular structure of 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile comprises a piperazine ring, a methoxyphenyl group, and a nitrobenzonitrile moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The methoxyphenyl group introduces electron-donating properties, enhancing the compound's solubility and bioavailability. Meanwhile, the nitrobenzonitrile group contributes electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic profile.

Recent studies have explored the synthesis of 2-4-(4-Methoxyphenyl)piperazin-1-yl-5-nitrobenzonitrile through various routes. One notable approach involves the coupling reaction between a piperazine derivative and a nitrobenzonitrile precursor. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Researchers have also investigated the use of microwave-assisted synthesis to accelerate the reaction process, reducing both time and energy consumption.

The biological activity of 2-(4-Methoxyphenyl)-piperazin-based compounds has been extensively studied in recent years. In particular, 2-(4-Methoxyphenyl)-piperazine derivatives have shown potential as inhibitors of various enzymes, including kinases and proteases. These findings suggest that 2-(4-Methoxyphenyl)-piperazine-containing compounds could serve as leads for developing novel therapeutic agents.

In terms of applications, 2-(4-Methoxyphenyl)-piperazine-based compounds have been explored in the context of drug delivery systems. Their ability to form stable complexes with drugs has made them valuable in designing targeted drug delivery vehicles. Recent research has focused on incorporating these compounds into nanoparticles for enhanced drug delivery efficiency.

The integration of computational chemistry techniques has further enhanced our understanding of the properties of 2-(4-Methoxyphenyl)-piperazine-based compounds. Molecular docking studies have revealed that these compounds can bind effectively to specific protein targets, providing insights into their potential therapeutic applications.

In conclusion, CAS No 451459-93-1, or 2-(4-Methoxyphenyl)-piperazin-based compounds like 2-(4-Methoxyphenyl)-piperazine, represent a promising class of molecules with diverse applications in chemistry and pharmacology. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses, positioning them as key players in future advancements in these fields.